N,N-diethyl-3,4-dihydro-1(2H)-quinolinecarboxamide

• IUPAC Name: N,N-diethyl-3,4-dihydro-2H-quinoline-1-carboxamide
• InChI: InChI=1S/C14H20N2O/c1-3-15(4-2)14(17)16-11-7-9-12-8-5-6-10-13(12)16/h5-6,8,10H,3-4,7,9,11H2,1-2H3
• InChI Key: RHMBZLSSNCYDJI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCCC2=CC=CC=C21
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

Synthesis Analysis

The synthesis of quinoline carboxamides involves several key strategies, including condensation reactions, aminolysis, and specific modifications to introduce various substituents into the quinoline core. For example, the synthesis of related compounds has been achieved through the condensation of appropriately substituted 2-aminoquinoline-3-carboxamides with dialkyl oxalates, followed by further chemical transformations (Althuis et al., 1980). Another method involves the aminolysis reaction of esters with N-ethylaniline, leading to high yields of the desired quinoline carboxamide derivatives (Jansson et al., 2006).

Molecular Structure Analysis

The molecular structure of quinoline carboxamides reveals important insights into their chemical reactivity and interaction potential. For instance, crystallographic studies have provided detailed information on the polymorphic forms of related compounds, highlighting the importance of molecular packing and intermolecular interactions in determining their physical properties (Shishkina et al., 2018).

Chemical Reactions and Properties

Quinoline carboxamides participate in various chemical reactions, reflecting their versatile reactivity. For example, they have been involved in reactions leading to the formation of ketenes, a process facilitated by the transfer of the enol proton to the exocyclic carbonyl substituent (Jansson et al., 2006). This reactivity is significant in the context of synthesizing complex organic molecules and understanding the mechanistic aspects of quinoline carboxamide transformations.

Physical Properties Analysis

The physical properties of quinoline carboxamides, such as solubility, melting points, and crystal structures, are influenced by their molecular arrangements and the presence of specific functional groups. Polymorphism, as seen in related compounds, indicates the existence of multiple crystalline forms, each with distinct physical characteristics (Shishkina et al., 2018).